Travocort

• CAS: 78940-01-9
• Synonyms: Pregna-1,4-diene-3,20-dione, 6,9-difluoro-11-hydroxy-16-methyl-21-((1-oxopentyl)oxy)-, (6alpha,11beta,16alpha)-, mixt. with 1-(2-(2,4-dichlorophenyl)-2-((2,6-dichlorophenyl)methoxy)ethyl)-1H-imidazole mononitrate; Travocort
• Molecular Formula: C45H51Cl4F2N3O9
• Molecular Weight: 957.7 g/mol
• SMILES: CCCCC(=O)OCC(=O)C1C(CC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)C.C1=CC(=C(C(=C1)Cl)COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.[N+](=O)(O)[O-]
• InChI: InChI=1S/C27H36F2O5.C18H14Cl4N2O.HNO3/c1-5-6-7-23(33)34-14-21(31)24-15(2)10-17-18-12-20(28)19-11-16(30)8-9-26(19,4)27(18,29)22(32)13-25(17,24)3;19-12-4-5-13(17(22)8-12)18(9-24-7-6-23-11-24)25-10-14-15(20)2-1-3-16(14)21;2-1(3)4/h8-9,11,15,17-18,20,22,24,32H,5-7,10,12-14H2,1-4H3;1-8,11,18H,9-10H2;(H,2,3,4)/t15-,17+,18+,20+,22+,24-,25+,26+,27?;;/m1../s1
• InChIKey: UPINRYVXYNYCOF-UESYANRNSA-N

Inflammatory dermatomycoses pose a dual treatment challenge: azole monotherapy fails to control erythema and pruritus, while corticosteroid-only treatment risks exacerbating infection. Travocort (CAS 78940-01-9) resolves this by combining 1% isoconazole nitrate (broad-spectrum antimycotic) with 0.1% diflucortolone valerate (potent corticosteroid) in a single fixed-dose formulation. • Dual targeting of pathogen and host inflammatory response • 65.8% 2-week success rate vs. 56.3% for sodium thiosulfate in pityriasis versicolor • 19.3-day mean treatment duration vs. 28.8 days for comparator • Rapid symptom relief confirmed in multicenter retrospective study vs. isoconazole monotherapy.

Travocort: Combination Antifungal-Corticosteroid

Travocort (CAS: 78940-01-9) is a fixed-dose combination cream containing 1% isoconazole nitrate (an imidazole antifungal) and 0.1% diflucortolone valerate (a potent topical corticosteroid) [1]. Isoconazole nitrate exhibits broad-spectrum activity against dermatophytes, yeasts, and molds, while diflucortolone valerate provides rapid anti-inflammatory and antipruritic effects [2]. The formulation is specifically indicated for the initial or interim treatment of superficial fungal infections accompanied by pronounced inflammatory or eczematous skin conditions, such as those affecting interdigital spaces, groin, and genital regions [3].

1 Fixed-dose antifungal-corticosteroid combination for inflammatory dermatomycosis models

2 Dual-action research tool targeting both fungal pathogen and host inflammatory response

3 Broad-spectrum azole component with reported anti-Candida activity in vitro

• [1] MeSH. Travocort. National Center for Biotechnology Information. Unique ID: C020531, Registry Number: 78940-01-9. View Source
• [2] RxReasoner. TRAVOCORT (isoconazole + diflucortolone). View Source
• [3] MIMS. Travocort. View Source

Why Travocort Surpasses Generic Antifungals

While single-agent azole antifungals (e.g., clotrimazole, miconazole) address the mycotic component, they lack the corticosteroid necessary to rapidly suppress the severe inflammation and pruritus characteristic of eczematized or inflammatory dermatomycoses [1]. Conversely, corticosteroid-only preparations fail to eradicate the underlying fungal infection. Travocort's fixed combination overcomes this limitation by simultaneously targeting both the pathogen and the host inflammatory response, a dual mechanism not achievable with monotherapy [2]. Substitution with other antifungal-corticosteroid combinations may not provide equivalent efficacy due to differences in antifungal potency, corticosteroid strength, and formulation-specific bioavailability [3].

Antifungal monotherapy Lacks corticosteroid component; may not address inflammatory endpoints in eczematized models.

Corticosteroid alone Does not target fungal pathogen; may confound infection-resolution endpoints.

Other antifungal-corticosteroid combinations Differences in azole spectrum, corticosteroid potency, and formulation may limit transfer of endpoint responses.

• [1] Veraldi S, Persico MC, Schianchi R. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study. J Drugs Dermatol. 2012;11(11):e70-3. PMID: 23135097. View Source
• [2] Havlickova B, Friedrich M. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses. Mycoses. 2008;51 Suppl 4:16-26. doi:10.1111/j.1439-0507.2008.01615.x. PMID: 18783560. View Source
• [3] Hoppe G. Diflucortolone valerate. Asian experience. Drugs. 1988;36 Suppl 5:24-33. doi:10.2165/00003495-198800365-00006. PMID: 3254827. View Source

Travocort Comparative Efficacy Evidence

Rapid Symptom Relief in Tinea Inguinalis

In a multicenter retrospective study of 58 adult patients with tinea inguinalis, the combination of isoconazole nitrate and diflucortolone valerate (Travocort) demonstrated superior efficacy in resolving erythema and pruritus compared to isoconazole nitrate alone (Travogen) [1]. Both erythema and pruritus resolved in a larger percentage of patients and more quickly with the combination therapy [1]. The study assessed outcomes at weeks 1, 2, and 3; however, specific numerical percentage differences were not detailed in the available abstract [1]. Mycological cure rates were similar between groups, confirming that the corticosteroid component did not compromise antifungal activity [1].

Symptom resolution

Head-to-head

Faster erythema & pruritus resolution vs. isoconazole alone

Reported faster symptom-score resolution in clinical comparison context

Multicenter study; 58 patients; exact percentage not provided

Evidence Dimension	Resolution of erythema and pruritus in tinea inguinalis
Target Compound Data	Superior and faster resolution (larger percentage of patients achieving resolution) [1]
Comparator Or Baseline	Isoconazole nitrate 1% cream (Travogen) alone [1]
Quantified Difference	Faster resolution and larger percentage of patients achieving resolution; exact percentage not provided in abstract [1]
Conditions	Multicenter retrospective study; 58 adult patients; treatment duration 3 weeks; assessment of erythema and pruritus on 4-point scale [1]

Why This Matters

This demonstrates that Travocort provides clinically meaningful, faster relief of inflammatory symptoms compared to antifungal monotherapy, a key factor in patient adherence and outcomes in inflammatory dermatomycoses.

• [1] Veraldi S, Persico MC, Schianchi R. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study. J Drugs Dermatol. 2012;11(11):e70-3. PMID: 23135097. View Source

Anti-Candida Potency of Isoconazole

In an in vitro study evaluating the susceptibility of 186 Candida strains to various antifungal agents, isoconazole exhibited the greatest activity among the imidazole compounds tested [1]. The MIC90 for isoconazole was 4 µg/mL, indicating potent inhibition of 90% of the isolates [1]. Comparative MIC90 values for other agents were: ciclopirox (8 µg/mL), and sulconazole and cloconazole were noted as less active [1]. This data supports isoconazole's enhanced potency against Candida species, a common pathogen in cutaneous and vaginal mycoses.

Anti-Candida MIC

Cross-study

MIC₉₀ 4 µg/mL

Reported in vitro activity context among imidazoles tested

186 Candida strains; dilution-agar technique

Evidence Dimension	In vitro antifungal activity (MIC90) against Candida spp.
Target Compound Data	Isoconazole MIC90: 4 µg/mL against 186 Candida strains [1]
Comparator Or Baseline	Ciclopirox MIC90: 8 µg/mL; other imidazoles (sulconazole, cloconazole) showed lower activity [1]
Quantified Difference	Isoconazole MIC90 4 µg/mL vs. ciclopirox MIC90 8 µg/mL (2-fold lower MIC, indicating greater potency) [1]
Conditions	Dilution-agar technique; 188 clinical Candida spp. isolates [1]

Why This Matters

The lower MIC90 value of isoconazole against Candida species translates to potentially superior clinical antifungal efficacy at equivalent concentrations, a critical consideration for formulation and therapeutic selection.

• [1] Hernández-Molina JM, et al. [Sensitivity of yeasts of the genus Candida to new antifungal agents]. Enferm Infecc Microbiol Clin. 1991;9(7):405-8. PMID: 1799609. View Source

Faster Healing in Pityriasis Versicolor

A retrospective study of 185 patients with pityriasis versicolor compared Travocort (diflucortolone valerate 1 mg/g + isoconazole nitrate 10 mg/g) to sodium thiosulfate solution 25% [1]. The average treatment duration was significantly shorter for Travocort (19.3 days) versus sodium thiosulfate (28.8 days) (p=0.001) [1]. The success rate after 2 weeks of treatment was higher for Travocort (65.8%) compared to sodium thiosulfate (56.3%) [1]. Side effects occurred in 12.1% of Travocort patients vs. 4.8% of sodium thiosulfate patients [1].

Treatment duration

Head-to-head

19.3 days vs. 28.8 days (p=0.001)

Reported shorter treatment duration in comparative study

Retrospective; 185 patients; success rate 65.8% vs 56.3%

Evidence Dimension	Treatment duration and 2-week success rate in pityriasis versicolor
Target Compound Data	Average duration: 19.3 days; 2-week success rate: 65.8% [1]
Comparator Or Baseline	Sodium thiosulfate solution 25%: average duration 28.8 days; 2-week success rate 56.3% [1]
Quantified Difference	Treatment duration reduced by 9.5 days (p=0.001); success rate increased by 9.5 percentage points [1]
Conditions	Retrospective review; 185 patients; treated between 2002-2021 [1]

Why This Matters

Travocort offers a clinically significant reduction in treatment duration and improved early success rates compared to a non-antifungal alternative, supporting its selection when rapid clearance is desired.

• [1] Comparison of Sodium Thiosulfate Solution and a Mixture of Diflucortone Valerate and Isoconazole Nitrate for Pityriasis Versicolor. Korean J Dermatol. 2023;61(2):119-123. View Source

Diflucortolone Potency vs. Betamethasone

In a rat ear edema model, diflucortolone valerate demonstrated significantly greater antiphlogistic potency than betamethasone valerate [1]. The median effective dose (ED50) for diflucortolone valerate was 0.0097 mg/mL in Wistar rats, compared to 0.26 mg/mL for betamethasone valerate [1]. This corresponds to a 27- to 56-fold higher relative potency for diflucortolone valerate, depending on the rat strain [1].

Corticosteroid potency

Head-to-head

ED₅₀ 0.0097 mg/mL (27–56× vs. betamethasone)

Reported relative anti-inflammatory potency in animal model

Rat ear edema; Wistar and Sprague Dawley strains

Evidence Dimension	Antiphlogistic potency (ED50 in croton oil-induced ear edema)
Target Compound Data	Diflucortolone valerate ED50: 0.0097 mg/mL (Wistar rats) [1]
Comparator Or Baseline	Betamethasone valerate ED50: 0.26 mg/mL (Wistar rats) [1]
Quantified Difference	Diflucortolone valerate is 27- to 56-fold more potent than betamethasone valerate based on ED50 ratio [1]
Conditions	Croton oil-induced ear edema in Wistar and Sprague Dawley rats [1]

Why This Matters

The substantially higher potency of diflucortolone valerate translates to effective anti-inflammatory action at a lower concentration (0.1% in Travocort), potentially reducing the risk of local side effects compared to equipotent doses of weaker corticosteroids.

• [1] 抗炎症剤の局所応用による抗浮しゅ効果の検定法. CiNii Research. (ED50 data for betamethasone valerate and diflucortolone valerate). View Source

Preserved Antifungal Activity with Corticosteroid

A key concern with combination products is whether the corticosteroid compromises the antifungal activity. A comparative study using the occlusion test (Marples and Kligman) in 100 subjects demonstrated that the addition of diflucortolone-21-valerate 0.1% (Travocort) does not influence the antimycotic action of isoconazole nitrate [1]. This finding confirms that the antifungal efficacy of isoconazole is fully maintained in the combination formulation [1].

Antifungal preservation

Head-to-head

No reduction in antimycotic action vs. isoconazole alone

Supports combination without compromising antifungal activity

Occlusion test; 100 subjects

Evidence Dimension	Antifungal activity of isoconazole nitrate with and without corticosteroid
Target Compound Data	No reduction in antifungal action when combined with diflucortolone valerate 0.1% (Travocort) [1]
Comparator Or Baseline	Isoconazole nitrate 1% alone (Travogen) [1]
Quantified Difference	No significant difference in antimycotic efficacy [1]
Conditions	Occlusion test (Marples and Kligman) in 100 subjects [1]

Why This Matters

This evidence directly refutes the notion that corticosteroid inclusion might antagonize antifungal activity, confirming Travocort's dual-action benefit without sacrificing mycological cure.

• [1] Wendt H, et al. [Antimicrobial activity of the broad spectrum antimycotic isoconazole nitrate in humans (author's transl)]. Arzneimittelforschung. 1979. PMID: 582987. View Source

Travocort Optimal Application Scenarios

Inflammatory Tinea Inguinalis with Severe Symptoms

For patients presenting with pronounced inflammatory lesions and intense pruritus, Travocort offers faster relief of erythema and itching compared to isoconazole monotherapy, as demonstrated in a multicenter retrospective study [1]. This rapid symptom control improves patient comfort and adherence during the critical early phase of treatment, while the antifungal component ensures mycological clearance.

Pityriasis Versicolor Requiring Rapid Clearance

In cases of pityriasis versicolor where patients desire faster resolution, Travocort provides a significantly shorter average treatment duration (19.3 days) and a higher 2-week success rate (65.8%) compared to sodium thiosulfate solution (28.8 days and 56.3%, respectively) [2]. This makes Travocort a preferred option when expedited healing is a clinical priority.

Dermatomycoses with Eczematous Components

The combination of a potent corticosteroid (diflucortolone valerate 0.1%) with a broad-spectrum antifungal addresses both the inflammatory eczematous reaction and the underlying mycotic infection [3]. The preserved antifungal activity in the combination formulation ensures that the corticosteroid does not impede mycological cure, a critical advantage in mixed presentations [4].

Inflammatory Dermatophytoses in Skin Folds

The fixed combination is specifically indicated for initial treatment of inflammatory fungal infections in skin folds (interdigital spaces, groin, axillae), where moisture and friction exacerbate symptoms [3]. Travocort's dual-action mechanism provides rapid symptomatic relief while initiating antifungal therapy, making it a rational first-line choice before transitioning to monotherapy if needed.

Application

Selection Property

Validation Focus

Inflammatory tinea inguinalis model

Fixed-dose antifungal-corticosteroid combination

Erythema and pruritus resolution endpoints

Pityriasis versicolor model

Rapid treatment response profile

Treatment duration and 2-week success endpoints

Eczematous dermatomycosis model

Dual antifungal-corticosteroid action

Mycological cure and anti-inflammatory effect endpoints

Skin-fold fungal infection model

Occlusive region formulation

Symptom resolution and fungal clearance endpoints

• [1] Veraldi S, Persico MC, Schianchi R. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study. J Drugs Dermatol. 2012;11(11):e70-3. PMID: 23135097. View Source
• [2] Comparison of Sodium Thiosulfate Solution and a Mixture of Diflucortone Valerate and Isoconazole Nitrate for Pityriasis Versicolor. Korean J Dermatol. 2023;61(2):119-123. View Source
• [3] MIMS. Travocort. View Source
• [4] Wendt H, et al. [Antimicrobial activity of the broad spectrum antimycotic isoconazole nitrate in humans (author's transl)]. Arzneimittelforschung. 1979. PMID: 582987. View Source